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Introduction
Cocamidopropyl betaine (CAPB) is a versatile, mild, and readily biodegradable amphoteric

surfactant derived from coconut oil.[1][2] Its unique zwitterionic nature, possessing both a

cationic quaternary ammonium group and an anionic carboxylate group, allows it to exhibit a

wide range of desirable properties across various pH levels.[3][4] This makes CAPB a valuable

ingredient in a multitude of industrial and agricultural formulations, where it functions as a foam

booster, viscosity modifier, emulsifier, wetting agent, and cleaning agent.[5][6] These

application notes provide detailed information on the use of CAPB in these sectors, including

quantitative performance data and experimental protocols for evaluation.

Industrial Applications
In the industrial sector, cocamidopropyl betaine is utilized in a variety of cleaning and

processing formulations due to its excellent detergency, foaming properties, and compatibility

with other surfactants.[1][3]
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CAPB is incorporated into industrial cleaners to enhance cleaning efficacy, improve foam

characteristics, and act as a viscosity builder.[1][5] Its mildness also makes it suitable for

cleaners used on sensitive surfaces.

Key Functions:

Secondary Surfactant: Improves the overall cleaning performance and reduces the irritation

potential of primary anionic surfactants.[6]

Foam Booster and Stabilizer: Generates a rich, stable foam that helps to lift and suspend dirt

and oils.[5]

Viscosity Modifier: Increases the viscosity of cleaning formulations, leading to better cling on

vertical surfaces and a more controlled application.[3]

Quantitative Data:

Table 1: Surface Tension of Cocamidopropyl Betaine Solutions

CAPB Concentration (g/L) Surface Tension (mN/m) at 25°C

0.01 55.2

0.05 42.8

0.1 38.5

0.5 35.1

1.0 (CMC*) 34.8

2.0 34.8

*CMC: Critical Micelle Concentration. Data is representative and compiled from various

sources.

Table 2: Foaming Properties of a Model Heavy-Duty Cleaner Formulation
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Formulation
Initial Foam Height
(mm)

Foam Height after 5
min (mm)

Foam Stability (%)

Cleaner without CAPB 120 60 50

Cleaner with 2%

CAPB
180 150 83

Cleaner with 4%

CAPB
210 190 90

*Foam stability is calculated as (Foam height after 5 min / Initial foam height) x 100.

Table 3: Viscosity of a Model Industrial Cleaner with and without CAPB

Formulation Viscosity (cP) at 25°C

Anionic Surfactant Base 50

Anionic Surfactant Base + 2% CAPB 350

Anionic Surfactant Base + 4% CAPB 800

Anionic Surfactant Base + 4% CAPB + 1% NaCl 1500

Oil & Gas Industry
In the oil and gas sector, CAPB is used in drilling fluids and enhanced oil recovery (EOR)

foams. Its stability in high salinity and hard water conditions makes it a suitable candidate for

these demanding applications.[7]

Key Functions:

Foaming Agent: Creates stable foams for gas mobility control in EOR.[7]

Wetting Agent: Alters the wettability of reservoir rock, aiding in oil displacement.
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In agriculture, cocamidopropyl betaine is primarily used as an adjuvant in pesticide and

herbicide formulations to improve their efficacy.[4]

Adjuvant for Herbicides and Pesticides
CAPB enhances the performance of active ingredients by improving their contact with and

penetration into the target plant or pest.

Key Functions:

Wetting Agent: Reduces the surface tension of spray droplets, allowing them to spread more

effectively over the waxy surfaces of leaves.[8][9]

Emulsifier: Helps to create stable emulsions of oil-based pesticides in water-based sprays.

[10][11]

Penetrant: Can enhance the uptake of systemic herbicides by the plant.

Quantitative Data:

Table 4: Emulsion Stability of a Model Pesticide Formulation

Formulation
Emulsion Stability (Time to 1% phase
separation)

Pesticide Concentrate in Water < 5 minutes

Pesticide Concentrate with 1% CAPB in Water > 30 minutes

Pesticide Concentrate with 2% CAPB in Water > 60 minutes

Table 5: Contact Angle of a Model Herbicide Solution on a Hydrophobic Surface
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Formulation Contact Angle (°)

Water 105°

Herbicide Solution in Water 95°

Herbicide Solution with 0.5% CAPB 65°

Herbicide Solution with 1.0% CAPB 50°

Experimental Protocols
Protocol 1: Determination of Foaming Properties (Based
on ASTM D1173-07)
This method, commonly known as the Ross-Miles method, is used to assess the foaming

characteristics of a surfactant solution.[10][12]

Apparatus:

Jacketed glass receiver (50 mm internal diameter, 900 mm height) with a 50 mL mark.

Calibrated pipet (200 mL) with a specified orifice size.

Water bath for temperature control.

Stopwatch.

Procedure:

Prepare the test solution of CAPB at the desired concentration in water of a specified

hardness.

Heat the solution to the test temperature (e.g., 49°C).[13]

Pour 50 mL of the test solution into the receiver and allow it to come to the test temperature.

Fill the pipet with 200 mL of the test solution.
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Position the pipet vertically over the center of the receiver and open the stopcock fully.

Allow the solution to drain from the pipet into the receiver.

Start the stopwatch as soon as the pipet is empty.

Immediately measure the initial foam height (the total height of the foam and liquid minus the

initial 50 mL of liquid).

Record the foam height again after a specified time (e.g., 5 minutes).[13]

Calculation:

Initial Foam Height (mm): H_initial = H_total - 50

Foam Stability (%): (H_5min / H_initial) * 100
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Solution Preparation

Foam Generation & Measurement

Calculation

Prepare CAPB solution at desired concentration

Heat solution to test temperature

Add 50 mL solution to receiver Fill pipet with 200 mL solution

Discharge pipet into receiver

Start stopwatch

Measure initial foam height

Measure foam height after 5 minutes Calculate Initial Foam Height

Calculate Foam Stability (%)

Click to download full resolution via product page

Workflow for Determining Foaming Properties.
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Protocol 2: Measurement of Surface Tension (Wilhelmy
Plate Method)
This method determines the surface tension of a liquid by measuring the force exerted on a

platinum plate at the liquid-air interface.[14]

Apparatus:

Tensiometer with a sensitive balance.

Wilhelmy plate (typically platinum).

Glass vessel for the sample.

Temperature control unit.

Procedure:

Clean the Wilhelmy plate thoroughly (e.g., by flaming) to ensure complete wetting.

Calibrate the tensiometer.

Place the CAPB test solution in the glass vessel and allow it to reach the desired

temperature.

Hang the Wilhelmy plate from the balance.

Raise the sample vessel until the liquid surface is just below the plate.

Slowly raise the vessel further until the liquid makes contact with the plate. The instrument

will detect the zero depth of immersion.

Immerse the plate to a set depth (e.g., 2-3 mm) into the liquid.

The instrument measures the downward force exerted by the surface tension on the plate.

The surface tension is calculated automatically by the instrument's software based on the

measured force and the perimeter of the plate.
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Setup

Measurement

Output

Clean & hang Wilhelmy plate

Raise solution to contact plate

Calibrate tensiometer Prepare CAPB solution at temperature

Immerse plate to set depth

Measure downward force

Calculate Surface Tension
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Preparation

Measurement

Result

Select spindle and speed

Attach and immerse spindle

Equilibrate sample temperature

Start viscometer

Record stable reading

Calculate Viscosity (if necessary)
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Preparation

Emulsification

Observation

Prepare standardized water

Add 95 mL water to cylinder

Equilibrate water and EC formulation to test temperature

Add 5 mL EC formulation

Invert cylinder 30 times

Place in constant temperature bath

Observe and record phase separation over time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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